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Compound of Interest

Compound Name: BML-210

Cat. No.: B1667151

For Researchers, Scientists, and Drug Development Professionals

Introduction

BML-210 is a potent histone deacetylase (HDAC) inhibitor that has demonstrated anti-tumor
activities. It functions by disrupting the interaction between HDAC4 and myocyte enhancer
factor-2 (MEF2), leading to the induction of apoptosis and cell cycle arrest.[1] These application
notes provide a summary of the known dosage and administration of BML-210 in mouse
models, along with detailed protocols for its use in preclinical research.

Data Presentation

The following table summarizes the quantitative data available for BML-210 administration in a
mouse model.
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Parameter Details Mouse Model Key Outcomes Reference
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mice with Significantly
orthotopic suppressed

Dosage 20 mg/kg [1]
EO771 tumor growth
mammary and weight.
tumors

Female C57BL/6
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Administration Intraperitoneal orthotopic ] ]
Route (IP) Injection EO771

mammary

tumors

Female C57BL/6

mice with
Three times per orthotopic
Frequency week EO771 ) 8
mammary
tumors

Female C57BL/6
mice with
) orthotopic
Duration Two weeks - [1]
EOQ771
mammary

tumors

Experimental Protocols
Protocol 1: Preparation of BML-210 for In Vivo
Administration

This protocol describes the preparation of a BML-210 solution for intraperitoneal injection in
mice.

Materials:
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e BML-210 powder

e Dimethyl sulfoxide (DMSOQO)

e Corn oil or a mixture of PEG300, Tween 80, and sterile water (ddH20)
 Sterile microcentrifuge tubes

» Sterile syringes and needles

Procedure:

e Stock Solution Preparation:

o Prepare a stock solution of BML-210 in DMSO. A concentration of 10 mg/mL or 20 mg/mL
is often a practical starting point. Ensure the BML-210 is completely dissolved.

e Working Solution Preparation (Option A - Corn QOil):

o For a final concentration of 2 mg/mL, dilute the BML-210 stock solution in corn oil. For
example, to prepare 1 mL of a 2 mg/mL working solution from a 20 mg/mL stock, add 100
uL of the BML-210 stock solution to 900 uL of corn oil.

o Vortex thoroughly to ensure a uniform suspension.
o Working Solution Preparation (Option B - PEG300/Tween 80/ddH20):

o This formulation can improve the solubility of some compounds. A common vehicle
consists of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% sterile water.

o To prepare 1 mL of working solution, mix 100 pL of a 20 mg/mL BML-210 DMSO stock
solution with 400 pL of PEG300, 50 uL of Tween 80, and 450 pL of sterile water.

o Mix thoroughly until a clear solution is obtained.
e Administration:

o The working solution should be prepared fresh before each administration.
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o The volume to be injected will depend on the weight of the mouse and the desired dosage.
For a 20 g mouse receiving a 20 mg/kg dose, you would administer 200 uL of a 2 mg/mL
solution.

Protocol 2: Intraperitoneal (IP) Injection in Mice

This protocol outlines the standard procedure for administering a substance via intraperitoneal
injection in a mouse.

Materials:

e Prepared BML-210 working solution

» Sterile syringe (e.g., 1 mL) with an appropriate gauge needle (e.g., 25-27 gauge)
e 70% ethanol

e Animal restrainer (optional)

Procedure:

e Animal Restraint:

o Properly restrain the mouse to expose the abdomen. This can be done manually by
scruffing the mouse or by using a commercial restrainer.

« Injection Site Identification:

o The preferred site for IP injection is the lower right or left quadrant of the abdomen. This
location avoids vital organs such as the bladder and cecum.

e Injection:
o Wipe the injection site with 70% ethanol.

o Insert the needle at a 10-20 degree angle into the peritoneal cavity. Be careful not to insert
the needle too deeply to avoid puncturing any organs.
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o Gently aspirate to ensure the needle is not in a blood vessel or organ. If blood or a
yellowish fluid appears, withdraw the needle and re-insert at a different location.

o Slowly inject the BML-210 solution.

e Post-Injection Monitoring:

o Return the mouse to its cage and monitor for any signs of distress or adverse reactions.

Visualizations
Signaling Pathway of BML-210
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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